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Databases

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY 189332

Cat. No.: B1675594

Indianapolis, IN — Extensive searches of scientific and pharmaceutical databases have yielded
no results for a compound designated "LY 189332." It is highly probable that this designation is
a typographical error. We request that researchers, scientists, and drug development
professionals verify the compound name to ensure accurate information retrieval.

It is possible that the intended compound is one of several other investigational drugs
developed by Eli Lilly and Company, which are often designated with an "LY" prefix. For
instance, compounds such as LY 235959 and LY 233053, both of which are N-methyl-D-
aspartate (NMDA) receptor antagonists, have been documented in scientific literature.

Without the correct compound identification, it is not possible to provide the requested detailed
Application Notes and Protocols, including recommended dosage for cell culture, mechanism
of action, signaling pathways, and experimental procedures.

We urge the user to confirm the correct compound name. Once the accurate designation is
provided, we will proceed with generating the comprehensive technical documentation as
requested. We are prepared to provide detailed information on other "LY" compounds if it is
determined that "LY 189332" was a misidentification of another agent.

 To cite this document: BenchChem. [Compound "LY 189332" Not Found in Scientific
Databases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675594#recommended-dosage-of-ly-189332-for-
cell-culture]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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